Cas no 60077-53-4 (7-[5-(3-acetoxy-6-hydroxy-2,2,6-trimethyl-cyclohexyl)-3-hydroxy-3-methyl-pentyloxy]-chromen-2-one)

• Product Name: 7-[5-(3-acetoxy-6-hydroxy-2,2,6-trimethyl-cyclohexyl)-3-hydroxy-3-methyl-pentyloxy]-chromen-2-one
• CAS No: 60077-53-4
• MF: C₂₆H₃₆O₇
• MW: 460.5598487854
• CID: 2024303
• PubChem ID: 4234015
• Update Time: 2025-04-21

7-[5-(3-acetoxy-6-hydroxy-2,2,6-trimethyl-cyclohexyl)-3-hydroxy-3-methyl-pentyloxy]-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-[5-(3-acetoxy-6-hydroxy-2,2,6-trimethyl-cyclohexyl)-3-hydroxy-3-methyl-pentyloxy]-chromen-2-one
• Feropolin
• (+)-7-[[5-(3-Acetyloxy-6-hydroxy-2,2,6-trimethylcyclohexyl)-3-hydroxy-3-methylpentyl]oxy]-2H-1-benzopyran-2-one
• DB-321905
• 60077-53-4
• (+)-7-[[5-(3-ACETYLOXY-6-HYDROXY-2,2,6-TRIMETHYLCYCLOHEXYL)-3-HYDROXY-3-METHYLPENTYL ]OXY]-2H-1-BENZOPYRAN-2-ONE
• Oprea1_589431

• Inchi： 1S/C26H36O7/c1-17(27)32-22-11-13-26(5,30)21(24(22,2)3)10-12-25(4,29)14-15-31-19-8-6-18-7-9-23(28)33-20(18)16-19/h6-9,16,21-22,29-30H,10-15H2,1-5H3
• InChI Key： YACCLBYDBDVLGC-UHFFFAOYSA-N
• SMILES： CC(OC1C(C)(C)C(CCC(CCOC2C=C3C(C=CC(O3)=O)=CC=2)(O)C)C(O)(C)CC1)=O

Computed Properties

• Exact Mass: 460.246
• Monoisotopic Mass: 460.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones
• Natural Products and Extracts Plant Extracts Plant based Fergania polyantha